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Compound of Interest

Compound Name: Dimethyl 4-bromophthalate

Cat. No.: B1312631 Get Quote

Physical Properties of Dimethyl 4-
bromophthalate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of Dimethyl 4-
bromophthalate, a chemical intermediate of interest in organic synthesis and pharmaceutical

development. This document summarizes its key physical constants and outlines the standard

methodologies employed for their determination.

Core Physical Properties
The melting and boiling points are fundamental physical constants that provide insights into the

purity and physical state of a substance under varying temperature and pressure conditions.

Physical Property Value Conditions

Melting Point 33-42 °C Not Applicable

Boiling Point 177-178 °C 13 Torr

The reported melting point for Dimethyl 4-bromophthalate shows some variation across

different sources, with ranges cited as 33-35 °C[1][2], 38 °C, and 38-42 °C[3]. This variability

may be attributed to differences in the purity of the samples or the specific experimental
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techniques employed for measurement. The compound is described as a white to yellow solid

below 38°C and a liquid above 40°C[2]. The boiling point is consistently reported at 177-178 °C

under reduced pressure (13 Torr)[1][2].

Experimental Protocols
While specific experimental documentation for the determination of these values for Dimethyl
4-bromophthalate is not readily available in the public domain, the following are detailed,

standard laboratory protocols that are typically employed for such measurements.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with high precision using the capillary

method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Sample of Dimethyl 4-bromophthalate, finely powdered

Mortar and pestle

Procedure:

Sample Preparation: A small amount of Dimethyl 4-bromophthalate is finely ground using a

mortar and pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, and the tube is then inverted and gently tapped on a hard surface to pack the

sample into the sealed end. This process is repeated until a sample column of 2-3 mm is

achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.
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Heating and Observation:

The sample is heated at a rapid rate initially to approach the expected melting point.

The heating rate is then reduced to 1-2 °C per minute approximately 15-20 °C below the

anticipated melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the

completion of melting. The range between these two temperatures is the melting point

range.

Data Recording: The observed melting point range is recorded. For a pure substance, this

range is typically narrow (0.5-2 °C).

Boiling Point Determination (Micro Boiling Point
Method)
For determining the boiling point of a small quantity of liquid, especially at reduced pressure,

the micro boiling point method is suitable.

Apparatus:

Small test tube or boiling tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Apparatus for vacuum distillation (if measuring at reduced pressure)

Sample of Dimethyl 4-bromophthalate

Procedure:
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Sample Preparation: A small volume (a few drops) of liquid Dimethyl 4-bromophthalate is

placed in a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed (open end

down) into the liquid in the test tube.

Apparatus Assembly: The test tube is attached to a thermometer and submerged in a

heating bath. For measurements at reduced pressure, the setup is connected to a vacuum

source, and the pressure is adjusted to the desired level (e.g., 13 Torr).

Heating and Observation:

The heating bath is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

The heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the stream of bubbles ceases and the liquid just begins to enter

the capillary tube is recorded as the boiling point at that pressure.

Data Recording: The observed boiling point and the corresponding pressure are recorded.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the determination of the physical

properties of Dimethyl 4-bromophthalate.
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Workflow for Physical Property Determination of Dimethyl 4-bromophthalate

Sample Preparation

Melting Point Determination Boiling Point Determination

Obtain pure sample of Dimethyl 4-bromophthalate

Grind sample to a fine powder (for MP) Ensure sample is in liquid form (for BP)

Pack capillary tube Place sample and inverted capillary in test tube

Heat in melting point apparatus

Observe and record melting range

Data Analysis and Reporting

Heat under reduced pressure

Observe and record boiling point

Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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